Cas no 2247849-90-5 ((1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride)

• Product Name: (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride
• CAS No: 2247849-90-5
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 5223388
• Update Time: 2025-06-08

(1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride
• 184712

• Inchi： 1S/C13H17N3.ClH/c14-9-13-10-16(11-15-13)8-4-7-12-5-2-1-3-6-12;/h1-3,5-6,10-11H,4,7-9,14H2;1H
• InChI Key： LOEVSWYVUVVCSP-UHFFFAOYSA-N
• SMILES： C(N1C=NC(CN)=C1)CCC1C=CC=CC=1.Cl

Additional information on (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride

Introduction to (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride (CAS No. 2247849-90-5)

(1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride, identified by the CAS number 2247849-90-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the imidazole derivative class, which has been widely studied due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a phenylpropyl group and an imidazole ring, contribute to its unique chemical properties and biological interactions.

The imidazole ring is a heterocyclic aromatic compound that plays a crucial role in many biological processes. It is a key structural component in various natural products and pharmaceuticals, including antifungals, antivirals, and anticancer agents. The incorporation of an imidazole moiety into a molecule often enhances its binding affinity to biological targets, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in the development of novel imidazole-based compounds for their potential applications in treating various diseases. The compound (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride has been investigated for its pharmacological properties, particularly its ability to interact with specific enzymes and receptors involved in cellular signaling pathways.

One of the most notable aspects of this compound is its interaction with protein kinases, which are enzymes that play a critical role in cell growth, differentiation, and survival. Protein kinases are often targeted by therapeutic agents due to their involvement in numerous disease pathways, including cancer and inflammatory disorders. Studies have shown that imidazole derivatives can modulate the activity of these kinases, potentially leading to the development of new treatments.

The phenylpropyl group in the structure of (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride contributes to its binding affinity by providing specific interactions with the target protein. This group can engage in hydrophobic interactions and π-stacking with aromatic residues in the active site of the kinase, enhancing the compound's ability to inhibit its activity. Such structural features make this compound a promising candidate for further investigation in drug discovery.

Recent research has also explored the potential applications of this compound in treating neurological disorders. The imidazole ring has been shown to cross the blood-brain barrier, allowing it to reach central nervous system targets. This property is particularly relevant for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where central nervous system modulation is essential.

Moreover, the hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. Solubility is a critical factor in drug development, as it affects how well a drug can be absorbed and utilized by the body. By improving solubility, (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride can potentially achieve higher therapeutic efficacy.

In vitro studies have demonstrated that this compound exhibits inhibitory effects on several protein kinases, including EGFR (Epidermal Growth Factor Receptor), VEGFR (Vascular Endothelial Growth Factor Receptor), and JAK2 (Janus Kinase 2). These kinases are implicated in various cancers and inflammatory diseases, making them attractive targets for therapeutic intervention. The ability of (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride to inhibit their activity suggests its potential as an anti-cancer or anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group modifications to introduce the desired structural features. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

Evaluation of the pharmacokinetic properties of (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride is crucial for understanding its potential therapeutic applications. Studies have shown that this compound exhibits moderate oral bioavailability and prolonged half-life, indicating its stability within biological systems. These pharmacokinetic characteristics are favorable for developing long-term treatments without frequent dosing.

The safety profile of this compound is also an important consideration in drug development. Preclinical studies have assessed its toxicity levels across various animal models, providing insights into its potential side effects and safe dosage ranges. These studies are essential for ensuring that any future clinical trials can be conducted safely and effectively.

The growing body of research on imidazole derivatives underscores their significance in medicinal chemistry. The unique structural features of compounds like (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride make them valuable tools for exploring new therapeutic strategies. As research continues to uncover additional biological activities and mechanisms of action, these compounds hold promise for addressing unmet medical needs.

In conclusion, (1-(3-phenylpropyl)-1H-imidazol-4-yl)methanamine hydrochloride (CAS No. 2247849-90-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features enable interactions with key biological targets such as protein kinases, making it a promising candidate for treating various diseases. Further research into its pharmacological properties will continue to expand our understanding of its therapeutic potential.